2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione

• CAS No.: 77422-59-4
• Molecular Formula: C16H10Br2O4
• Molecular Weight: 426.05 g/mol
• IUPAC Name: 2,3-bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione
• InChI: InChI=1S/C16H10Br2O4/c17-5-9-10(6-18)16(22)12-11(15(9)21)13(19)7-3-1-2-4-8(7)14(12)20/h1-4,21-22H,5-6H2
• InChI Key: PKHIPHBPAMPVCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C(=C(C(=C3C2=O)O)CBr)CBr)O

Description

2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione is an organic compound that belongs to the family of anthraquinones. Anthraquinones are known for their diverse applications in dyes, pigments, and pharmaceuticals. This particular compound is characterized by the presence of bromomethyl groups at the 2 and 3 positions, and hydroxyl groups at the 1 and 4 positions on the anthracene-9,10-dione core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione typically involves the bromination of 1,4-dihydroxyanthracene-9,10-dione. A common method includes the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is usually carried out in an inert solvent like carbon tetrachloride or chloroform under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like recrystallization or chromatography, would be applicable.

Chemical Reactions Analysis

Types of Reactions

2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione undergoes several types of chemical reactions, including:

Substitution Reactions: The bromomethyl groups can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The hydroxyl groups can be oxidized to quinones, and the anthraquinone core can undergo reduction to form hydroquinones.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, in the presence of palladium catalysts.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents (e.g., DMF, DMSO) at elevated temperatures.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Major Products

Substitution Products: Depending on the nucleophile, products can include azides, thiols, or ethers.

Oxidation Products: Quinones.

Reduction Products: Hydroquinones.

Scientific Research Applications

2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential antibacterial and antifungal properties.

Medicine: Explored for its anticancer properties due to its ability to intercalate with DNA and inhibit topoisomerase enzymes.

Industry: Utilized in the development of organic semiconductors and photovoltaic materials.

Mechanism of Action

The mechanism of action of 2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione involves its interaction with biological macromolecules. The compound can intercalate with DNA, disrupting the replication and transcription processes. It also inhibits topoisomerase enzymes, which are crucial for DNA unwinding and replication . The bromomethyl groups can form covalent bonds with nucleophilic sites in proteins and nucleic acids, leading to cellular damage and apoptosis.

Comparison with Similar Compounds

Similar Compounds

2,3-Bis(bromomethyl)quinoxaline: Known for its antibacterial activity.

2,3-Bis(dibromomethyl)naphthalene: Used in the synthesis of polymers and as a precursor for other organic compounds.

1,4-Dihydroxyanthraquinone: A parent compound used in the synthesis of various anthraquinone derivatives with applications in dyes and pigments.

Uniqueness

2,3-Bis(bromomethyl)-1,4-dihydroxyanthracene-9,10-dione is unique due to the presence of both bromomethyl and hydroxyl groups on the anthraquinone core. This dual functionality allows it to participate in a wide range of chemical reactions and makes it a versatile intermediate in organic synthesis. Its potential biological activities, such as anticancer and antibacterial properties, further distinguish it from other similar compounds.